Cas no 160152-04-5 (N'-(2,2-Dichloroacetyl)benzohydrazide)

• Product Name: N'-(2,2-Dichloroacetyl)benzohydrazide
• CAS No: 160152-04-5
• MF: C₉H₈Cl₂N₂O₂
• MW: 247.078020095825
• MDL: MFCD00455944
• CID: 5579831
• Update Time: 2025-09-28

N'-(2,2-Dichloroacetyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(2,2-dichloroacetyl)hydrazide
• N'-(2,2-Dichloroacetyl)benzohydrazide

• MDL： MFCD00455944
• Inchi： 1S/C9H8Cl2N2O2/c10-7(11)9(15)13-12-8(14)6-4-2-1-3-5-6/h1-5,7H,(H,12,14)(H,13,15)
• InChI Key： DOOTWISQOYOCKS-UHFFFAOYSA-N
• SMILES： C(NNC(C(Cl)Cl)=O)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• Melting Point: 190-192 °C
• Boiling Point: 445.7±45.0 °C(Predicted)
• pka: 8.79±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on N'-(2,2-Dichloroacetyl)benzohydrazide

Recent Advances in the Study of N'-(2,2-Dichloroacetyl)benzohydrazide (CAS: 160152-04-5) in Chemical Biology and Pharmaceutical Research

N'-(2,2-Dichloroacetyl)benzohydrazide (CAS: 160152-04-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential in drug development and other biomedical applications.

The compound's structure, featuring a dichloroacetyl group attached to a benzohydrazide moiety, has been shown to exhibit notable biological activities, including antimicrobial, antifungal, and anticancer properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that N'-(2,2-Dichloroacetyl)benzohydrazide exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. This suggests its potential as a lead compound for the development of novel antibiotics.

In addition to its antimicrobial properties, recent research has explored the compound's potential in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that N'-(2,2-Dichloroacetyl)benzohydrazide induces apoptosis in several cancer cell lines, including breast and lung cancer, through the activation of caspase-dependent pathways. The study also highlighted the compound's ability to overcome drug resistance in certain cancer types, making it a promising candidate for further investigation.

The synthesis and optimization of N'-(2,2-Dichloroacetyl)benzohydrazide have also been areas of active research. A recent publication in Organic Process Research & Development (2023) described a scalable and efficient synthetic route for the compound, achieving high yields and purity. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures the availability of sufficient quantities of the compound for comprehensive evaluation.

Furthermore, computational studies have provided insights into the compound's molecular interactions and binding affinities. Molecular docking simulations, as reported in a 2024 study in the Journal of Chemical Information and Modeling, revealed that N'-(2,2-Dichloroacetyl)benzohydrazide interacts strongly with key enzymatic targets involved in bacterial cell wall synthesis and cancer cell proliferation. These findings support the compound's potential as a multitarget agent and provide a foundation for structure-activity relationship (SAR) studies.

Despite these promising results, challenges remain in the development of N'-(2,2-Dichloroacetyl)benzohydrazide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is focused on derivatization and formulation strategies to enhance the compound's pharmacokinetic properties and reduce any adverse effects.

In conclusion, N'-(2,2-Dichloroacetyl)benzohydrazide (CAS: 160152-04-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its broad-spectrum biological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for drug development. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications, ultimately unlocking its full therapeutic potential.